Cas no 2172081-87-5 (2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol)

• Product Name: 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol
• CAS No: 2172081-87-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6219045
• PubChem ID: 165788063
• Update Time: 2025-06-11

2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol
• EN300-1626910
• 2172081-87-5
• 2-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C9H15N3O/c1-2-12-9(10-6-11-12)5-7-3-4-8(7)13/h6-8,13H,2-5H2,1H3
• InChI Key： GMFZZPTYSKILMJ-UHFFFAOYSA-N
• SMILES： OC1CCC1CC1=NC=NN1CC

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol

Introduction to 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol (CAS No. 2172081-87-5)

2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and synthetic versatility. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2172081-87-5, belongs to a class of heterocyclic derivatives that exhibit promising properties for further investigation in drug discovery and medicinal chemistry.

The molecular framework of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol consists of a cyclobutane ring substituted with a hydroxyl group at the 1-position and an ethyl-substituted 1H-1,2,4-triazole moiety at the 2-position. This particular arrangement of functional groups creates a scaffold that is both rigid and flexible, allowing for diverse interactions with biological targets. The cyclobutane ring provides a stable core structure, while the triazole and hydroxyl groups introduce polar and hydrogen-bonding capabilities, which are essential for binding to proteins and enzymes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole core is particularly well-studied due to its presence in numerous bioactive molecules, including antifungal agents and antiviral drugs. The incorporation of an ethyl group into the triazole ring enhances its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemists. Additionally, the cyclobutan-1-ol moiety introduces a secondary alcohol functionality, which can be further modified through various chemical transformations to explore new pharmacophores.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol represents a promising candidate for further exploration due to its unique structural features. Studies have shown that compounds with similar scaffolds exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. For instance, derivatives of the triazole-cycloalkanol class have demonstrated anti-inflammatory properties by modulating key signaling pathways such as NFκB and MAPK.

The synthesis of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, followed by functional group transformations to introduce the cyclobutane and hydroxyl moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process and improve efficiency.

One of the most compelling aspects of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)methylcyclobutan-1-ol is its potential as a lead compound for drug development. Preclinical studies have indicated that derivatives of this compound may exhibit therapeutic effects in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The ability to modify both the triazole and cyclobutane rings allows for extensive structural optimization to enhance potency and selectivity against specific biological targets.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery due to their diverse biological activities and synthetic accessibility. 2-(1-Ethyl-lH-l ,2 ,4 -triazol -5 -y l)m ethylcycl obutan-l -o l exemplifies how structural innovation can lead to novel therapeutic agents. By leveraging advances in synthetic chemistry and computational modeling, researchers can rapidly screen large libraries of derivatives to identify promising candidates for further development.

In conclusion, 2-(l -eth yl-l H-l ,2 ,4 -triaz ol -5 -y l)m eth ylcycl obutan-l -o l (CAS No .217208l -87 -5) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique scaffold , combining a cyc lobutane ring with an eth yl-substituted triaz ole moiety , offers opportunities for designing novel therapeutic agents . Further investigation into its biological activities and synthetic derivatives will likely yield valuable insights into new treatment strategies for various diseases .